4-(benzyloxy)-N-[2-(4-morpholinyl)phenyl]benzamide

• IUPAC Name: N-(2-morpholin-4-ylphenyl)-4-phenylmethoxybenzamide
• InChI: InChI=1S/C24H24N2O3/c27-24(25-22-8-4-5-9-23(22)26-14-16-28-17-15-26)20-10-12-21(13-11-20)29-18-19-6-2-1-3-7-19/h1-13H,14-18H2,(H,25,27)
• InChI Key: NYTXGSVQGVEXRJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

4-(benzyloxy)-N-[2-(4-morpholinyl)phenyl]benzamide, commonly known as BMB, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMB is a benzamide derivative that has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

BMB has shown potential applications in various fields of scientific research. In cancer research, BMB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. BMB has also shown anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, BMB has shown neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of BMB is not fully understood, but studies have shown that it inhibits the activity of various enzymes and signaling pathways involved in the growth and survival of cancer cells. BMB has also been shown to inhibit the activity of inflammatory mediators, such as cytokines and prostaglandins, thereby reducing inflammation. In addition, BMB has been shown to modulate the activity of neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and physiological effects:
BMB has been shown to have various biochemical and physiological effects. In cancer cells, BMB induces apoptosis by activating caspases and inhibiting the activity of anti-apoptotic proteins. BMB also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF). In inflammatory cells, BMB inhibits the activity of various enzymes and signaling pathways involved in the inflammatory response. In the brain, BMB modulates the activity of neurotransmitters, leading to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

BMB has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, BMB also has some limitations, including its complex synthesis process and limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on BMB. One area of research is to further understand the mechanism of action of BMB in cancer cells, inflammatory cells, and the brain. Another area of research is to develop more efficient synthesis methods for BMB. In addition, researchers can explore the potential applications of BMB in other fields of scientific research, such as cardiovascular disease and metabolic disorders.
Conclusion:
In conclusion, BMB is a compound that has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The synthesis of BMB is a complex process, and its mechanism of action is not fully understood. However, BMB has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. There are several future directions for research on BMB, including further understanding its mechanism of action and exploring its potential applications in other fields of scientific research.